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Compound of Interest

Compound Name: 1,3-DICYANOBENZENE

Cat. No.: B1664544 Get Quote

Reaction Pathway
The fundamental chemical transformation in this process is the reduction of isophthalonitrile to

m-xylylenediamine.
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Isophthalonitrile
C₆H₄(CN)₂ + 4H₂

m-Xylylenediamine
C₆H₄(CH₂NH₂)₂

Catalyst
(e.g., Ni, Co, Fe)

___________________
Solvent, T, P
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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